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Compound of Interest

Compound Name: Antibacterial agent 219

Cat. No.: B3025949

For Immediate Release

A comprehensive technical guide on Antibacterial Agent 219, a compound demonstrating
notable activity against a range of bacteria, is detailed below for researchers, scientists, and
drug development professionals. This document outlines the available data on its chemical
identity, biological activity, and proposed mechanism of action.

Chemical Structure and Identity

Antibacterial Agent 219, also identified as Compound 2/75c, is cataloged by the supplier
MedChemExpress under the number HY-141648. Despite extensive investigation, the definitive
chemical structure of Antibacterial Agent 219 (Compound 2/75c) has not been publicly
disclosed in scientific literature or patent databases. The compound is currently identifiable
primarily by its catalog number and internal designations. Further inquiries to the supplier are
recommended to obtain the precise structural information.

Biological Activity and Mechanism of Action

Antibacterial Agent 219 has been reported to exhibit its antibacterial effects by targeting and
inhibiting bacterial cell wall biosynthesis.[1][2] This mechanism is a well-established target for
many clinically successful antibiotics.

In Vitro Antibacterial Spectrum
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The compound has demonstrated inhibitory activity against several Gram-positive bacteria,
including clinically significant methicillin-resistant Staphylococcus aureus (MRSA) strains. The
reported Minimum Inhibitory Concentration (MIC) values are summarized in the table below.

Bacterial Strain Reported MIC Values (ug/mL)
Methicillin-resistant Staphylococcus aureus
0.5 - 32[1][2]
(MRSA)
Enterococcus faecium 2[1][2]
Staphylococcus aureus 2[1][2]

Table 1: Minimum Inhibitory Concentrations (MIC) of Antibacterial Agent 219 against various
bacterial strains.

Experimental Protocols

Detailed experimental protocols for the synthesis of Antibacterial Agent 219 and the specific
assays used to determine the reported MIC values are not currently available in the public
domain. Researchers interested in replicating or expanding upon the reported findings should
consult the supplier for technical data sheets or relevant publications that may not be broadly
indexed.

Signaling Pathways and Experimental Workflows

Due to the limited public information regarding the specific molecular interactions and broader
cellular effects of Antibacterial Agent 219, no established signaling pathways or detailed
experimental workflows can be visualized at this time. The generalized mechanism of cell wall
biosynthesis inhibition is a complex, multi-step process. A conceptual workflow for screening
compounds that inhibit this pathway is presented below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025949#what-is-the-chemical-structure-of-
antibacterial-agent-219]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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